Cas no 1033707-35-5 (ethyl 2-chloro-5-methyl-3-oxohexanoate)

• Product Name: ethyl 2-chloro-5-methyl-3-oxohexanoate
• CAS No: 1033707-35-5
• MF: C₉H₁₅ClO₃
• MW: 206.666602373123
• CID: 4568815
• PubChem ID: 58007124
• Update Time: 2025-10-28

ethyl 2-chloro-5-methyl-3-oxohexanoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-Chloro-5-methyl-3-oxohexanoate
• Hexanoic acid, 2-chloro-5-methyl-3-oxo-, ethyl ester
• ethyl 2-chloro-5-methyl-3-oxohexanoate

• Inchi： 1S/C9H15ClO3/c1-4-13-9(12)8(10)7(11)5-6(2)3/h6,8H,4-5H2,1-3H3
• InChI Key： YCIZIUUFBFSOBV-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C(Cl)C(=O)CC(C)C

Computed Properties

• Exact Mass: 206.070972g/mol
• Monoisotopic Mass: 206.070972g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 206.66g/mol
• XLogP3: 2.3
• Topological Polar Surface Area: 43.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Keto acids and derivatives Beta-keto acids and derivatives

Additional information on ethyl 2-chloro-5-methyl-3-oxohexanoate

Ethyl 2-Chloro-5-Methyl-3-Oxohexanoate: A Comprehensive Overview

Ethyl 2-chloro-5-methyl-3-oxohexanoate, with the CAS number 1033707-35-5, is a versatile organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which includes a chlorinated carbon at position 2, a methyl group at position 5, and a ketone group at position 3. The ethyl ester functionality further enhances its reactivity and applicability in various chemical reactions.

Recent studies have highlighted the potential of ethyl 2-chloro-5-methyl-3-oxohexanoate as a key intermediate in the synthesis of bioactive molecules. Researchers have explored its role in the construction of complex ring systems, such as bicyclic compounds, which are often found in natural products and pharmaceutical agents. The compound's ability to undergo both nucleophilic and electrophilic substitutions makes it a valuable building block in organic synthesis.

One of the most promising applications of ethyl 2-chloro-5-methyl-3-oxohexanoate lies in its use as a precursor for the development of novel antibiotics. By leveraging its structural flexibility, scientists have successfully incorporated this compound into peptide-based frameworks, leading to the discovery of compounds with enhanced antibacterial activity. These findings underscore the importance of ethyl 2-chloro-5-methyl-3-oxohexanoate in drug discovery and development.

In addition to its role in medicinal chemistry, ethyl 2-chloro-5-methyl-3-oxohexanoate has also been investigated for its potential in materials science. Recent research has demonstrated its ability to form stable covalent networks when subjected to specific reaction conditions. These networks exhibit unique mechanical and electronic properties, making them attractive candidates for advanced materials applications such as sensors and flexible electronics.

The synthesis of ethyl 2-chloro-5-methyl-3-oxohexanoate has been optimized through various methodologies, with a particular emphasis on green chemistry principles. Researchers have developed efficient catalytic systems that minimize waste and reduce energy consumption during the production process. These advancements not only enhance the sustainability of the synthesis but also make the compound more accessible for large-scale applications.

Moreover, ethyl 2-chloro-5-methyl-3-oxohexanoate has shown potential as a chiral auxiliary in asymmetric synthesis. By incorporating this compound into enantioselective reactions, chemists have achieved high levels of enantiomeric excess in the formation of complex molecules. This capability is particularly valuable in the pharmaceutical industry, where chirality plays a critical role in drug efficacy and safety.

Recent computational studies have provided deeper insights into the electronic structure and reactivity of ethyl 2-chloro-5-methyl-3 oxohexanoate. Advanced quantum mechanical calculations have revealed that the compound's reactivity is influenced by the interplay between its chlorine substituent and the ketone group. These findings have guided the design of new reaction pathways that exploit these electronic effects for selective transformations.

Ethyl 2-chloro -5 methyl -3 oxohexanoate's compatibility with various functional groups has also made it an ideal candidate for click chemistry applications. Researchers have demonstrated its ability to participate in copper-catalyzed azide alkyne cycloadditions (CuAAC), leading to the formation of robust triazole linkages. This capability opens up new possibilities for constructing complex molecular architectures with precision and efficiency.

In conclusion, ethyl 2-chloro -5 methyl -3 oxohexanoate (CAS No:1033707 -35 -5) stands out as a multifaceted compound with diverse applications across multiple disciplines. Its structural features, reactivity, and compatibility with modern synthetic methodologies make it an invaluable tool for researchers in organic chemistry, materials science, and pharmacology. As ongoing research continues to uncover new potentials for this compound, its significance in both academic and industrial settings is expected to grow further.